Cas no 1282260-62-1 (1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine)

• Product Name: 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine
• CAS No: 1282260-62-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5558134
• Update Time: 2025-06-07

1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-piperidinyl)(2-methoxy-3-pyridinyl)-
• 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine

• Inchi： 1S/C12H17N3O2/c1-17-11-10(3-2-6-14-11)12(16)15-7-4-9(13)5-8-15/h2-3,6,9H,4-5,7-8,13H2,1H3
• InChI Key： UYNAULMHWHZIAR-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CC=CN=C1OC)=O

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 409.7±45.0 °C(Predicted)
• pka: 9.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine

1-(2-Methoxypyridine-3-carbonyl)Piperidin-4-amine: A Comprehensive Overview

1-(2-Methoxypyridine-3-carbonyl)piperidin-4-amine (CAS No. 1282260-62-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPCA, is a derivative of piperidine and methoxypyridine, which are both fundamental building blocks in the synthesis of various biologically active molecules. The unique structural features of MPPCA make it an intriguing candidate for the development of novel therapeutic agents.

The methoxypyridine moiety in MPPCA is particularly noteworthy due to its ability to modulate biological activity. Methoxypyridines are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and neuroprotective effects. The presence of this functional group in MPPCA suggests potential applications in the treatment of inflammatory diseases, viral infections, and neurological disorders. Recent studies have highlighted the importance of methoxypyridines in drug discovery, particularly in the context of central nervous system (CNS) disorders.

The piperidin-4-amine portion of MPPCA adds another layer of complexity to its biological profile. Piperidine derivatives are widely used in the design of drugs due to their ability to interact with various receptors and enzymes. Specifically, the amine group at the 4-position of the piperidine ring can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This property makes MPPCA a promising scaffold for the development of receptor agonists or antagonists.

In terms of its chemical synthesis, 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine can be prepared through a multi-step process involving the coupling of 2-methoxypyridine-3-carboxylic acid with piperidin-4-amine. The reaction typically proceeds via an amide bond formation, which is facilitated by coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). The resulting compound is then purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

Recent advancements in computational chemistry have further enhanced our understanding of MPPCA's structure-activity relationship (SAR). Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of MPPCA, which are crucial for its biological activity. These studies have identified key interactions between MPPCA and its target proteins, guiding the rational design of more potent and selective analogs.

One of the most promising applications of 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have shown that MPPCA exhibits neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. Additionally, it has been reported to enhance cognitive function in animal models, making it a potential candidate for further clinical investigation.

In the realm of cancer research, MPPCA has also shown promise as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. The selective cytotoxicity of MPPCA against cancer cells, coupled with its low toxicity towards normal cells, makes it an attractive lead compound for drug development.

The pharmacokinetic properties of 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that MPPCA exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. However, further optimization may be required to improve its solubility and stability under physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of MPPCA in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease indications.

In conclusion, 1-(2-methoxypyridine-3-carbonyl)piperidin-4-amine (CAS No. 1282260-62-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery.